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Compound of Interest

2-Methyl-8-
Compound Name:
quinolinecarboxaldehyde

Cat. No. B8589487

A comprehensive analysis of the synthesis, physicochemical properties, and biological activities
of 2-Methyl-8-quinolinecarboxaldehyde and its parent compound, 8-
quinolinecarboxaldehyde, for researchers and professionals in drug development.

This guide provides a detailed comparison of 2-Methyl-8-quinolinecarboxaldehyde and 8-
quinolinecarboxaldehyde, offering insights into their chemical characteristics, synthesis, and
potential applications. The introduction of a methyl group at the 2-position of the quinoline ring
significantly influences the molecule's properties and reactivity, aspects that are critically
evaluated herein with supporting experimental data.

Physicochemical Properties

A summary of the key physicochemical properties of both compounds is presented below. The
data for 2-Methyl-8-quinolinecarboxaldehyde is primarily estimated based on the properties
of its close derivatives and related computational models due to the limited availability of direct
experimental values.
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2-Methyl-8- 8-
Property L L

quinolinecarboxaldehyde quinolinecarboxaldehyde
Molecular Formula C11HsNO C10H7NO
Molecular Weight 171.19 g/mol 157.17 g/mol
Melting Point Not available 95-96 °C
Boiling Point Not available 314.3 £ 15.0 °C (Predicted)

_ Yellow liquid or light orange to
Appearance Not available
yellow to green powder

Solubility Insoluble in water (Predicted) Insoluble in water

Synthesis and Reactivity

8-quinolinecarboxaldehyde is commonly synthesized through the oxidation of 8-
methylquinoline or the reduction of 8-quinolinecarboxylic acid. The aldehyde group at the 8-
position is reactive and readily participates in condensation reactions, particularly with amines,
to form Schiff bases. These Schiff bases are valuable ligands in coordination chemistry, forming
stable complexes with various transition metals.

2-Methyl-8-quinolinecarboxaldehyde, on the other hand, presents a more challenging
synthetic target. A direct, high-yield synthesis protocol is not readily available in the literature.
However, a plausible route involves the multi-step synthesis of 2-methyl-8-quinolinecarboxylic
acid, followed by its reduction to the corresponding alcohol, and subsequent oxidation to the
aldehyde. The presence of the methyl group at the 2-position, adjacent to the nitrogen atom,
sterically hinders the quinoline nitrogen, which can affect its coordination properties and the
reactivity of the aldehyde group.

The Doebner-von Miller reaction provides a method for synthesizing 2-alkyl-8-quinoline
carboxylic acids, which can serve as precursors to 2-Methyl-8-quinolinecarboxaldehyde.

Crotonaldehyde

Anthranilic acid Doebner-von Miller 2-Methyl-8-quinolinecarboxylic acid }MV

2-Methyl-8-quinolinemethanol Oxidation (e.g;, MnO2 ’2-Methyl»8-quinolinecarboxaldehyde
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Caption: Plausible synthetic pathway for 2-Methyl-8-quinolinecarboxaldehyde.

Experimental Protocols

Synthesis of 2-Methyl-8-quinolinecarboxylic Acid
(Precursor to 2-Methyl-8-quinolinecarboxaldehyde)

This protocol is adapted from the improved Doebner-von Miller reaction.
Materials:

Anthranilic acid

Crotonaldehyde

Phase transfer catalyst (e.g., 5 mol%)

Two-phase solvent system (e.g., water/toluene)

Procedure:

Dissolve anthranilic acid in the aqueous phase of the solvent system.

e Add the phase transfer catalyst.

e Slowly add crotonaldehyde to the reaction mixture under vigorous stirring.

o Heat the reaction mixture and monitor its progress by thin-layer chromatography.
o Upon completion, separate the organic phase and wash it with brine.

» Dry the organic phase over anhydrous sodium sulfate and concentrate it under reduced
pressure.

Purify the crude product by recrystallization to obtain 2-methyl-8-quinolinecarboxylic acid.

Synthesis of 8-quinolinecarboxaldehyde
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A general method for the synthesis of 8-quinolinecarboxaldehyde involves the oxidation of 8-
methylquinoline.

Materials:

e 8-Methylquinoline

o Oxidizing agent (e.g., selenium dioxide)

e Solvent (e.g., dioxane)

Procedure:

e Dissolve 8-methylquinoline in the solvent.

o Add the oxidizing agent to the solution.

o Reflux the mixture and monitor the reaction by TLC.

o After completion, cool the reaction mixture and filter to remove any solid byproducts.
* Remove the solvent under reduced pressure.

 Purify the crude product by column chromatography to yield 8-quinolinecarboxaldehyde.

Biological Activity

Quinoline and its derivatives are known to possess a wide range of biological activities,
including antimicrobial, antifungal, and anticancer properties. The biological activity is often
attributed to the ability of the quinoline nucleus to intercalate into DNA and to chelate metal
ions essential for cellular processes.

While direct comparative studies with quantitative data for 2-Methyl-8-
quinolinecarboxaldehyde and 8-quinolinecarboxaldehyde are limited, studies on related
substituted quinolines provide some insights. The introduction of a methyl group can influence
the lipophilicity and steric profile of the molecule, potentially affecting its interaction with
biological targets.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b8589487?utm_src=pdf-body
https://www.benchchem.com/product/b8589487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8589487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

For instance, studies on 8-hydroxyquinoline derivatives have shown that substitutions on the
quinoline ring can modulate their antimicrobial and cytotoxic effects. A study on 2-styryl-8-
hydroxy quinolines demonstrated that the presence of a hydroxyl group at the C-8 position is
relevant for cytotoxicity against HeLa cervical cancer cells.[1] Another study on 2-methyl-
1,2,3,4-tetrahydroquinoline derivatives showed selective anticancer activity, with the
substitution pattern influencing the cytotoxic effects against different cancer cell lines.[2]

The antimicrobial activity of 8-quinolinol and its derivatives has been well-documented.[3][4]
The mechanism is often linked to their ability to chelate metal ions. It is plausible that both 2-
Methyl-8-quinolinecarboxaldehyde and 8-quinolinecarboxaldehyde exhibit some level of
antimicrobial activity, although the extent of this activity may differ due to the presence of the
methyl group.
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Caption: Postulated mechanism of antimicrobial action for quinoline carboxaldehydes.

Conclusion

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.2c03047
https://pubs.rsc.org/en/content/articlelanding/2024/nj/d3nj05505a
https://pubmed.ncbi.nlm.nih.gov/13960592/
https://www.imrpress.com/journal/ijp/9/2/10.3923/ijp.2013.170.175
https://www.benchchem.com/product/b8589487?utm_src=pdf-body
https://www.benchchem.com/product/b8589487?utm_src=pdf-body
https://www.benchchem.com/product/b8589487?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8589487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Both 2-Methyl-8-quinolinecarboxaldehyde and 8-quinolinecarboxaldehyde are valuable
compounds with potential applications in medicinal chemistry and materials science. 8-
quinolinecarboxaldehyde is more readily accessible synthetically and its reactivity is well-
characterized. The introduction of a methyl group in 2-Methyl-8-quinolinecarboxaldehyde is
expected to alter its steric and electronic properties, which could lead to different biological
activities and coordination chemistry. Further research is warranted to fully elucidate the
synthesis, properties, and biological profile of 2-Methyl-8-quinolinecarboxaldehyde to enable
a more direct and comprehensive comparison with its parent compound. This would open up
new avenues for the design of novel quinoline-based therapeutic agents and functional
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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